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Compound of Interest

Compound Name: 1,2-Dibromo-2-methylpropane

Cat. No.: B1593978

Technical Guide: 1,2-Dibromo-2-methylpropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,2-Dibromo-2-methylpropane, along with a detailed experimental protocol for
its synthesis. This document is intended to serve as a valuable resource for professionals in the
fields of chemical research and drug development.

Core Compound Information

1,2-Dibromo-2-methylpropane, also known as isobutylene bromide, is a halogenated
hydrocarbon.[1] It serves as a versatile reagent in organic synthesis, particularly in reactions
involving nucleophilic substitution and as a starting material for the creation of more complex
molecules.[2]

Chemical and Physical Properties

The fundamental properties of 1,2-Dibromo-2-methylpropane are summarized in the table
below, providing a quick reference for experimental planning and safety considerations.
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Property

Value

Molecular Formula

CaHsBr2[2][3][41[5][6]

Molecular Weight 215.91 g/mol [2][3][4][7][8]
CAS Number 594-34-3[1][2][3]

Appearance Clear, colorless liquid[8]
Density 1.75 g/mL at 25 °C[7][8]
Boiling Point 148-150 °C at 763 mmHg[7][8]
Melting Point 10.5 °C[8]

Refractive Index

1.5093 at 20 °C[7]

Vapor Pressure

15 mmHg at 20 °C[7][8]

Vapor Density

7.5 (vs ain)[7][8]

Synthesis of 1,2-Dibromo-2-methylpropane

The primary method for the synthesis of 1,2-Dibromo-2-methylpropane is through the

electrophilic addition of bromine (Br2) to isobutylene ((CH3)2C=CHz). This reaction proceeds via

a bromonium ion intermediate, followed by nucleophilic attack by the bromide ion.

Experimental Workflow: Synthesis via Bromination

The following diagram illustrates the general workflow for the synthesis of 1,2-Dibromo-2-

methylpropane from isobutylene and bromine.
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Caption: Workflow for the synthesis of 1,2-Dibromo-2-methylpropane.
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Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 1,2-Dibromo-2-
methylpropane.

Materials:

Isobutylene

Liquid Bromine

Dichloromethane (or other inert solvent)

5% aqueous Sodium Thiosulfate solution

Saturated aqueous Sodium Chloride solution (Brine)

Anhydrous Magnesium Sulfate
Procedure:

o Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a thermometer, dissolve isobutylene in dichloromethane and cool the
solution to 0-5 °C in an ice bath.

» Addition of Bromine: Slowly add a solution of liquid bromine in dichloromethane to the stirred
isobutylene solution via the dropping funnel. Maintain the reaction temperature below 10 °C
throughout the addition. The disappearance of the red-brown color of bromine indicates the
progress of the reaction.

e Quenching: Once the addition is complete and the reaction mixture is stirred for an additional
30 minutes, quench any unreacted bromine by adding 5% aqueous sodium thiosulfate
solution until the color disappears.

o Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer
sequentially with water and then with brine.

e Drying: Dry the organic layer over anhydrous magnesium sulfate.
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« Purification: Filter off the drying agent and remove the solvent from the filtrate by rotary
evaporation. The crude product can be further purified by vacuum distillation to yield pure

1,2-Dibromo-2-methylpropane.

Logical Relationship in Synthesis

The synthesis of 1,2-Dibromo-2-methylpropane is a classic example of an electrophilic
addition reaction to an alkene. The logical progression of this reaction mechanism is a key

concept in organic chemistry.
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Caption: Logical steps in the electrophilic addition of bromine to isobutylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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